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Compound of Interest

Compound Name: 3-Nitrophthalhydrazide

Cat. No.: B1587705 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3-Nitrophthalhydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nitrophthalhydrazide, also known by its systematic name 2,3-Dihydro-5-nitro-1,4-

phthalazinedione, is a solid organic compound with the CAS Number 3682-15-3.[1][2] It

appears as a light yellow to dark green crystalline powder.[1][2][3] Structurally, it consists of a

phthalhydrazide core with a nitro group (-NO2) attached to the aromatic ring.[1] This compound

is a crucial intermediate in various chemical syntheses, most notably in the production of the

chemiluminescent agent luminol (3-aminophthalhydrazide).[4][5] Its functional groups, the nitro

and hydrazide moieties, make it a versatile building block for creating more complex molecules,

with applications in pharmaceuticals, agrochemicals, and materials science.[1][3][6] It is also

utilized in proteomics research and in the preparation of specialized metal-coordinated

compounds.[7][8]

Chemical and Physical Properties
3-Nitrophthalhydrazide is characterized by its high melting point and limited solubility in water,

though it exhibits moderate solubility in some organic solvents.[1][9] The predicted pKa

suggests it is weakly acidic.[1][6]
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The core quantitative properties of 3-Nitrophthalhydrazide are summarized in the table below

for easy reference and comparison.

Property Value Source(s)

CAS Number 3682-15-3 [1][2]

Molecular Formula C₈H₅N₃O₄ [1][2][6]

Molecular Weight 207.14 g/mol [2][6][10]

Appearance
Light yellow to Brown to Dark

green powder/crystal
[1][2][3][9]

Melting Point >300 °C (decomposes) [2][6]

Density (Predicted) 1.555 ± 0.06 g/cm³ [2][3][11]

pKa (Predicted) 9.26 ± 0.20 [1][2][3][6]

LogP (Predicted) 0.64780 [11]

Topological Polar Surface Area 111.54 Å² [11]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Solubility and Handling
Solubility: The compound is sparingly soluble in water but shows moderate solubility in

organic solvents like dimethyl sulfoxide (DMSO).[1][9]

Storage: It should be stored in a well-ventilated place under an inert atmosphere at room

temperature.[2][3][6]

Safety: Standard laboratory personal protective equipment, including gloves, eye shields,

and a dust mask, should be used when handling the solid powder.[10][12]
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3-Nitrophthalhydrazide is most commonly synthesized via the dehydration reaction between

3-nitrophthalic acid and hydrazine. It serves as the direct precursor to luminol through the

reduction of its nitro group.

Synthesis of 3-Nitrophthalhydrazide
This protocol outlines the formation of the cyclic diamide from 3-nitrophthalic acid.[4] The

reaction involves heating the reactants in a high-boiling point solvent to drive the dehydration

and cyclization process.

Materials:

3-nitrophthalic acid

10% aqueous solution of hydrazine

Triethylene glycol

Deionized water

Procedure:

Combine 1.3 g of 3-nitrophthalic acid and 2 mL of 10% aqueous hydrazine in a large test

tube.

Gently heat the mixture with a microburner until the solid dissolves completely.

Add 4 mL of triethylene glycol and a boiling stone to the test tube.

Fit the test tube with a thermometer and heat the solution vigorously, allowing the

temperature to rise rapidly past the boiling point of water.

Maintain a constant temperature between 210°C and 220°C for approximately two minutes.

[4]

Allow the reaction vessel to cool to about 100°C.

Add 20 mL of hot water to the cooled mixture.
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Continue to cool the test tube to room temperature to allow the product to crystallize.

Collect the solid 3-Nitrophthalhydrazide crystals via vacuum filtration using a Hirsch or

Büchner funnel.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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